isopropyl 5-[(diethylamino)carbonyl]-2-[(3-fluorobenzoyl)amino]-4-methyl-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 5-(diethylcarbamoyl)-2-[(3-fluorobenzoyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C21H25FN2O4S/c1-6-24(7-2)20(26)17-13(5)16(21(27)28-12(3)4)19(29-17)23-18(25)14-9-8-10-15(22)11-14/h8-12H,6-7H2,1-5H3,(H,23,25)
• InChI Key: CMXBTGJHHYVTBN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2=CC(=CC=C2)F)C(=O)OC(C)C)C
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

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